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An In-depth Technical Guide on Gypsogenic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gypsogenic acid is a pentacyclic triterpenoid belonging to the oleanane family.[1] It is a
naturally occurring compound found in various plant species, including those of the Gypsophila
and Miconia genera.[2][3] This guide provides a comprehensive overview of the chemical
structure, properties, and biological activities of gypsogenic acid, with a focus on its potential
applications in drug development.

Chemical Structure and Properties

Gypsogenic acid is characterized by a five-ring carbon skeleton with a hydroxyl group at
position 3 and carboxylic acid groups at positions 23 and 28.[1] Its systematic IUPAC name is
(3S,4S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-3-hydroxy-4,6a,6b,11,11,14b-hexamethyl-
1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid.[1]

Table 1: Chemical Identifiers and Properties of Gypsogenic Acid
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Property Value Reference
CAS Number 5143-05-5 [1112114]
Molecular Formula C30H4605 [11[2][4]
Molecular Weight 486.68 g/mol [2][4]

(3S,4S,4aR,6aR,6bS,8aS,12a
S,14aR,14bR)-3-hydroxy-
4,6a,6b,11,11,14b-

IUPAC Name hexamethyl- [1114]
1,2,3,4a,5,6,7,8,9,10,12,12a,1
4,14a-tetradecahydropicene-

4,8a-dicarboxylic acid

Gypsogeninic acid,
Synonyms Astrantiagenin J, [1][4]
Acanjapogenin G

Appearance Solid powder [4]
N Slightly soluble in DMSO and
Solubility [5]
methanol
Storage -20°C for long term [4]

Biological Activities and Potential Therapeutic
Applications

Gypsogenic acid has demonstrated a range of biological activities, making it a compound of
interest for further investigation in drug discovery.

Antibacterial Activity

Gypsogenic acid exhibits activity against a panel of oral bacterial pathogens.[4][5] This
suggests its potential for development as a therapeutic agent for oral infections.

Table 2: Minimum Inhibitory Concentrations (MICs) of Gypsogenic Acid against Oral Pathogens
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Bacterial Species MIC (pg/mL) Reference
Enterococcus faecalis 50-200 [41[5]
Streptococcus salivarius 50-200 [41[5]
Streptococcus sanguinis 50-200 [41[5]
Streptococcus mitis 50-200 [415]
Streptococcus mutans 50-200 [4][5]
Streptococcus sobrinus 50-200 [415]

Trypanocidal Activity

The compound has been shown to induce lysis of Trypanosoma cruzi, the parasite responsible

for Chagas disease, in isolated mouse blood with an IC50 of 56.6 uM.[4][5] This indicates its

potential as a lead compound for the development of new treatments for this neglected tropical

disease.

Anticancer Activity

The cytotoxic effects of gypsogenic acid have been evaluated against several cancer cell lines.

While it showed weak antiproliferative effect on MCF-7 breast cancer cells (IC50 26.8 uM), its

activity against various leukemia cell lines was generally low.[6] For instance, the IC50 against

K562 chronic myeloid leukemia cells was reported to be 227.6 uM, and against HL-60 acute

myeloid leukemia cells, it was 61.1 uM in one study, while another reported an IC50 exceeding

100 uM for both cell lines.[3][6]

Experimental Protocols
Isolation of Gypsogenic Acid from Gypsophila

trichotoma

A detailed protocol for the isolation of gypsogenic acid from the roots of Gypsophila trichotoma

has been described.[3] The general workflow involves extraction with different solvents

followed by chromatographic separation.
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Caption: Isolation workflow for gypsogenic acid.

The structure of the isolated compound is typically confirmed using spectroscopic methods
such as HRESI-MS, 1H and 13C NMR, COSY, HSQC, and HMBC experiments.[3]

Conclusion

Gypsogenic acid is a promising natural product with a range of biological activities that warrant
further investigation. Its antibacterial and trypanocidal properties are of particular interest for
the development of new therapeutic agents. While its anticancer activity appears to be modest,
its chemical scaffold could serve as a starting point for the synthesis of more potent derivatives.
The detailed experimental protocols for its isolation and the availability of its chemical and
biological data provide a solid foundation for future research in medicinal chemistry and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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